Cas no 98021-17-1 (Carbamimidothioic acid,2-[(aminoiminomethyl)amino]ethyl ester)

Carbamimidothioic acid,2-[(aminoiminomethyl)amino]ethyl ester structure
98021-17-1 structure
Product Name:Carbamimidothioic acid,2-[(aminoiminomethyl)amino]ethyl ester
CAS No:98021-17-1
MF:C4H11N5S
MW:161.228637933731
CID:801531
PubChem ID:3063228
Update Time:2025-04-19

Carbamimidothioic acid,2-[(aminoiminomethyl)amino]ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamimidothioic acid,2-[(aminoiminomethyl)amino]ethyl ester
    • 2-[(AMINOIMINOMETHYL)AMINO]ETHYL CARBAMIMIDOTHIOIC ACID ESTER DIHYDROBROMIDE
    • VUF 8430 DIHYDROBROMIDE
    • VUF 8430 dihydrobromide,2-[(Aminoiminomethyl)amino]ethylcarbamimidothioicacidesterdihydrobromide
    • Vuf8430
    • ([2-[(Diaminomethylidene)amino]ethyl]sulfanyl)methanimidamide
    • 2-Guanidinoethyl Carbamimidothioate
    • CHEMBL1196470
    • Carbamimidothioic acid, 2-[(aminoiminomethyl)amino]ethyl ester
    • 2-(diaminomethylideneamino)ethylsulfanylmethanimidamide
    • DTXSID801027209
    • 2-carbamimidamidoethylsulfanylmethanimidamide
    • Q7907648
    • S-(2-guanidylethyl)isothiourea
    • VUF-8430
    • 98021-17-1
    • XL2Z3NH23V
    • BDBM50419443
    • VUF 8430
    • 2-(diaminomethylideneamino)ethyl carbamimidothioate
    • 2-(2-guanidinoethyl)isothiourea
    • GTPL1274
    • NCGC00167743-01
    • AKOS040749782
    • 2-[(Aminoiminomethyl)amino]ethyl carbamimidothioate
    • UNII-XL2Z3NH23V
    • GLXC-04636
    • Inchi: 1S/C4H11N5S/c5-3(6)9-1-2-10-4(7)8/h1-2H2,(H3,7,8)(H4,5,6,9)
    • InChI Key: GSYGTVNTZHFQQH-UHFFFAOYSA-N
    • SMILES: S(C(=N)N)CC/N=C(\N)/N

Computed Properties

  • Exact Mass: 320.92600
  • Monoisotopic Mass: 161.07351655g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.4
  • Topological Polar Surface Area: 140Ų

Experimental Properties

  • PSA: 137.07000
  • LogP: 3.00330
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